Cas no 121254-49-7 (2-Propenoic acid,3-[(2S,3S)-3-methyloxiranyl]-,4-hydroxy-2,5-bis(4-hydroxyphenyl)-3,6-dioxo-1,4-cyclohexadien-1-yl ester,(2Z)- (9CI))

• Product Name: 2-Propenoic acid,3-[(2S,3S)-3-methyloxiranyl]-,4-hydroxy-2,5-bis(4-hydroxyphenyl)-3,6-dioxo-1,4-cyclohexadien-1-yl ester,(2Z)- (9CI)
• CAS No: 121254-49-7
• MF: C₂₄H₁₈O₈
• MW: 434.394927501678
• CID: 230224
• Update Time: 2024-03-01

2-Propenoic acid,3-[(2S,3S)-3-methyloxiranyl]-,4-hydroxy-2,5-bis(4-hydroxyphenyl)-3,6-dioxo-1,4-cyclohexadien-1-yl ester,(2Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[(2S,3S)-3-methyloxiranyl]-,4-hydroxy-2,5-bis(4-hydroxyphenyl)-3,6-dioxo-1,4-cyclohexadien-1-yl ester,(2Z)- (9CI)
• 2-Propenoic acid,3-[(2S,3S)-3-methyloxiranyl]-,4-hydroxy-2,5-bis(4-hydroxyphenyl)-3,6-dioxo-1,4-cyclohexadien-1-yl ester,(2Z)
• 2-Propenoicacid, 3-(3-methyloxiranyl)-,4-hydroxy-2,5-bis(4-hydroxyphenyl)-3,6-dioxo-1,4-cyclohexadien-1-yl ester,[2S-[2a(Z),3b]]-
• Flavomentin b
• 2-Propenoic acid, 3-[(2S,3S)-3-methyloxiranyl]-, 4-hydroxy-2,5-bis(4-hydroxyphenyl)-3,6-dioxo-1,4-cyclohexadien-1-yl ester, (2Z)- (9CI)

• Inchi： 1S/C24H18O8/c1-12-17(31-12)10-11-18(27)32-24-20(14-4-8-16(26)9-5-14)22(29)21(28)19(23(24)30)13-2-6-15(25)7-3-13/h2-12,17,25-26,28H,1H3/b11-10-/t12-,17-/m0/s1
• InChI Key： HTMKGJVGPMKCNS-UMAATMKPSA-N
• SMILES： C(OC1C(=O)C(C2=CC=C(O)C=C2)=C(O)C(=O)C=1C1=CC=C(O)C=C1)(=O)/C=C\[C@H]1[C@H](C)O1

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 732.8±60.0 °C(Predicted)
• PSA: 52.54
• pka: 2.36±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones